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Compound of Interest

Compound Name: Ro 16-8714

Cat. No.: B1679452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the β-adrenergic agonist Ro 16-8714 and

its role in the activation of brown adipose tissue (BAT). The document summarizes key

quantitative data, details experimental methodologies from seminal studies, and visualizes the

core signaling pathways involved.

Core Concepts: Ro 16-8714 and Brown Adipose
Tissue Thermogenesis
Ro 16-8714 is a phenylethanolamine derivative that has been investigated for its thermogenic

and lipolytic properties. It primarily functions as a β-adrenergic agonist, with a notable, though

not entirely exclusive, affinity for the β3-adrenergic receptor subtype. Activation of these

receptors on brown adipocytes initiates a signaling cascade that culminates in non-shivering

thermogenesis, a process of heat production independent of muscle contraction. This is

primarily achieved through the upregulation and activation of Uncoupling Protein 1 (UCP1), a

mitochondrial protein that uncouples oxidative phosphorylation from ATP synthesis, dissipating

the energy as heat.

Quantitative Data Summary
The following tables summarize the key quantitative findings from preclinical and clinical

studies on Ro 16-8714.
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Table 1: In Vitro and Ex Vivo Effects of Ro 16-8714 on Brown Adipose Tissue

Parameter Animal Model Treatment Result Reference

Adenylate

Cyclase Activity

(isoprenaline-

stimulated)

Obese (fa/fa)

Zucker rats

Acute Ro 16-

8714
2.5-fold increase [1][2]

Adenylate

Cyclase Activity

(NaF-stimulated)

Obese (fa/fa)

Zucker rats

Acute Ro 16-

8714
2.0-fold increase [1][2]

β-adrenoceptor

Number

Obese (fa/fa)

Zucker rats

Acute Ro 16-

8714
2.8-fold increase [1][2]

UCP1 mRNA

Level

Lean and Obese

(fa/fa) Zucker

rats

Acute Ro 16-

8714

Increased to the

same extent in

both

[1][2]

β3-adrenergic

Receptor (AR)

Number

Lean Zucker rats 72h Ro 16-8714 62% decrease [3][4]

β3-AR mRNA

Level
Lean Zucker rats 30h Ro 16-8714 93% decrease [3][4]

β1- and β2-AR

Number
Lean Zucker rats 72h Ro 16-8714 No effect [3][4]

Table 2: In Vivo Effects of Ro 16-8714 in Humans
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Parameter Dose (oral)
Result (Mean ±
SEM)

Reference

Resting Energy

Expenditure (REE)

Increase

5 mg 10 ± 2% [5][6]

10 mg 11 ± 2% [5]

20 mg 21 ± 2% [5][6]

Heart Rate Increase 5 mg 8 ± 3% [5][6]

10 mg 22 ± 2% [5]

20 mg 49 ± 8% [5][6]

Systolic Blood

Pressure Increase
5 mg 8 ± 1% [5]

10 mg 11 ± 1% [5]

20 mg 13 ± 2% [5]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the signaling cascade initiated by Ro 16-8714 in brown

adipocytes and a typical experimental workflow for assessing its effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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